6-[(3R)-3-hydroxy-3,4,4-trimethyl-1-pyrrolidinyl]-2-pyrazinecarboxamide

• IUPAC Name: 6-[(3R)-3-hydroxy-3,4,4-trimethylpyrrolidin-1-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C12H18N4O2/c1-11(2)6-16(7-12(11,3)18)9-5-14-4-8(15-9)10(13)17/h4-5,18H,6-7H2,1-3H3,(H2,13,17)/t12-/m0/s1
• InChI Key: COQOHZHDSVDUGQ-LBPRGKRZSA-N
• Canonical SMILES: CC1(CN(CC1(C)O)C2=NC(=CN=C2)C(=O)N)C
• Isomeric SMILES: C[C@@]1(CN(CC1(C)C)C2=NC(=CN=C2)C(=O)N)O
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.30 g/mol

Description

6-[(3R)-3-hydroxy-3,4,4-trimethyl-1-pyrrolidinyl]-2-pyrazinecarboxamide, also known as HCTP, is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• Pyrazines, including derivatives similar to the queried compound, are identified as significant constituents in non-enzymic browning reactions, contributing to odor properties. The study by Milić and Piletić (1984) explored the mechanisms of pyrazine formation, proposing the formation of 1,4-dialkylpyrazine cation radicals as a crucial step in the non-enzymic browning reaction (Milić & Piletić, 1984).
• Research on pyrazole-3-carboxamide derivatives by Sarıpınar, Karatas, and Ilhan (2007) shows the versatility of pyrazine derivatives in synthesizing compounds with potential pharmaceutical applications, highlighting the diverse reactivity of pyrazine-based compounds (Sarıpınar, Karatas, & Ilhan, 2007).

Metal-Organic Frameworks and Coordination Chemistry

• Cook, Tuna, and Halcrow (2013) described the synthesis of homoleptic iron(II) and cobalt(II) complexes using pyrazine derivatives, exploring their electrochemical properties and spin states. This study demonstrates the application of pyrazine derivatives in developing materials with potential applications in catalysis and electronic devices (Cook, Tuna, & Halcrow, 2013).

Antiviral Research

• A specific study on T-705 (6-fluoro-3-hydroxy-2-pyrazinecarboxamide) by Furuta et al. (2002) highlighted its potent and selective inhibitory activity against influenza viruses, including resistant strains. This research showcases the application of pyrazine derivatives in developing new antiviral drugs with a different mode of action from existing treatments (Furuta et al., 2002).

Molecular and Crystal Structure Analysis

• Ghosh and Bharadwaj (2004) investigated a metal-organic framework structure featuring a discrete hexadecameric water cluster, showcasing the structural complexity that pyrazine derivatives can contribute to in the field of crystallography and materials science (Ghosh & Bharadwaj, 2004).